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Compound of Interest

Compound Name: C.l. Acid Red 106

Cat. No.: B15554035

Technical Support Center: C.I. Acid Red 106

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to address solubility issues of C.I. Acid Red 106 in aqueous buffers. The information is
tailored for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQSs)
Q1: What is C.I. Acid Red 106 and what are its general solubility properties?

C.l. Acid Red 106, also identified by C.I. 18110 and CAS number 6844-74-2, is a single azo
class acid dye.[1] Its molecular formula is C23H17N3Na209Ss.[1] Generally, it is soluble in water,
presenting as a blue-light red solution, and soluble in ethanol, appearing red.[1] It is only
slightly soluble in acetone.[1]

Q2: I'm observing poor solubility or precipitation of C.l. Acid Red 106 in my aqueous buffer.
What are the common causes?

Poor solubility or precipitation can be attributed to several factors:
e pH of the buffer: The solubility of acid dyes is often pH-dependent.

o Temperature: Temperature can significantly influence the dissolution of the dye.
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» Buffer composition and ionic strength: The type of buffer and its salt concentration can
impact solubility. High salt concentrations can sometimes lead to "salting out.”

» Dye aggregation: Acid dyes, especially at higher concentrations, have a tendency to form
aggregates, which reduces solubility.

» Purity of the dye: Impurities in the dye powder can affect its solubility.
Q3: Can | heat the solution to improve the solubility of C.l. Acid Red 106?

Yes, gently heating the solution is a common method to increase the solubility of many dyes.
However, it is crucial to monitor the temperature and avoid boiling, as excessive heat can
potentially degrade the dye. The optimal temperature will depend on the specific buffer and
desired concentration.

Q4: How does the pH of my buffer affect the solubility of C.I. Acid Red 106?

The solubility of acid dyes, which are typically anionic, can be influenced by pH. While specific
data for C.I. Acid Red 106 is not readily available, for many acid dyes, solubility can be lower
in highly acidic conditions due to protonation of the sulfonate groups, which can lead to
aggregation. It is advisable to test a range of pH values around the desired working pH to
determine the optimal condition for solubility.

Troubleshooting Guides
Issue 1: C.I. Acid Red 106 is not dissolving completely in
my buffer.
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Start: Incomplete Dissolution
Is the concentration too high?

Gently warm the solution
(e.g., to 40-50°C) with stirring.

Is the buffer pH appropriate?

INo

Adjust pH towards neutral or slightly alkaline.
Test a small sample first.

Yes

Yes, lower concentration

Consider adding a small amount
of a water-miscible organic solvent
(e.g., ethanol, DMSO) up to 1-5%.

Briefly sonicate the solution.

ot Dissolved

Add a non-ionic surfactant

Dissolved (e.g., Tween® 20 at 0.01-0.1%).

Dissolved Not Dissolved

Issue Persists:
Consult further literature or manufacturer.

Success: Dye Dissolved

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b15554035?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554035?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Issue 2: The C.I. Acid Red 106 solution appears cloudy
or shows precipitation over time.

@diness or Pr@
Is dye aggregation occurring?

’A

@ salt concentration of the buffer.

Filter the solution through a
0.22 pm or 0.45 pm filter.

Store the solution protected from light
and at a stable temperature (e.g., 4°C).

Unstable

Issue Persists:
Re-prepare solution with modifications.

Success: Clear Solution
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Experimental Protocols
Protocol 1: General Procedure for Dissolving C.I. Acid Red 106 in Aqueous Buffer
e Materials:

o C.l. Acid Red 106 powder

o

Desired aqueous buffer (e.g., Phosphate Buffered Saline (PBS), TRIS-HCI)

[¢]

Magnetic stirrer and stir bar

Volumetric flask

[¢]

o

Weighing scale

o

pH meter
e Procedure:
1. Weigh the required amount of C.I. Acid Red 106 powder.

2. Add approximately 80% of the final volume of the desired buffer to a beaker with a
magnetic stir bar.

3. Place the beaker on a magnetic stirrer and begin stirring.

4. Slowly add the C.I. Acid Red 106 powder to the vortex of the stirring buffer to prevent
clumping.

5. Continue stirring for at least 30 minutes at room temperature.

6. If the dye has not fully dissolved, gently warm the solution to 40-50°C while continuing to
stir.

7. Once the dye is dissolved, allow the solution to cool to room temperature.
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8. Adjust the pH of the solution to the desired value, if necessary.
9. Transfer the solution to a volumetric flask and add buffer to reach the final volume.
10. For sterile applications, filter the solution through a 0.22 um syringe filter.

Data Presentation

While specific quantitative solubility data for C.I. Acid Red 106 in various buffers is not readily
available in the literature, the following tables provide a template for how researchers can
systematically determine and present solubility data for their specific experimental conditions.

Table 1: Solubility of C.I. Acid Red 106 in 0.1 M Phosphate Buffer at Different pH Values
(Hllustrative Data)

Maximum Soluble

pH Temperature (°C) Concentration Observations
(mg/mL)
Some precipitation
5.0 25 ~0.5
observed
6.0 25 ~1.0 Clear solution
7.0 25 ~1.5 Clear solution
7.4 25 ~2.0 Clear solution
8.0 25 ~2.0 Clear solution

Table 2: Effect of Temperature on Solubility of C.l. Acid Red 106 in PBS (pH 7.4) (lllustrative
Data)
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Maximum Soluble ) . .
Temperature (°C) . Time to Dissolve (minutes)
Concentration (mg/mL)

25 ~2.0 30
40 ~5.0 15
60 ~10.0 5

Table 3: Effect of Co-solvents on the Solubility of C.I. Acid Red 106 in Water (lllustrative Data)

Maximum Soluble

Co-solvent Concentration (%) .
Concentration (mg/mL)

None 0 ~1.0

Ethanol 5 ~3.0

DMSO 5 ~4.0

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15554035?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554035?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

